Cas no 2137610-23-0 (2-Amino-5-tert-butyl-1-methylimidazole-4-carboxylic acid)

• Product Name: 2-Amino-5-tert-butyl-1-methylimidazole-4-carboxylic acid
• CAS No: 2137610-23-0
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 5256071
• Update Time: 2025-06-26

2-Amino-5-tert-butyl-1-methylimidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-tert-butyl-1-methyl-1H-imidazole-4-carboxylic acid
• 2-Amino-5-tert-butyl-1-methylimidazole-4-carboxylic acid
• 1H-Imidazole-4-carboxylic acid, 2-amino-5-(1,1-dimethylethyl)-1-methyl-

• Inchi： 1S/C9H15N3O2/c1-9(2,3)6-5(7(13)14)11-8(10)12(6)4/h1-4H3,(H2,10,11)(H,13,14)
• InChI Key： JJQGULOGULHXGJ-UHFFFAOYSA-N
• SMILES： OC(C1=C(C(C)(C)C)N(C)C(N)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 1.2
• Topological Polar Surface Area: 81.1

Additional information on 2-Amino-5-tert-butyl-1-methylimidazole-4-carboxylic acid

2-Amino-5-tert-butyl-1-methylimidazole-4-carboxylic Acid: A Comprehensive Overview

The compound with CAS No 2137610-23-0, known as 2-Amino-5-tert-butyl-1-methylimidazole-4-carboxylic acid, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of imidazole derivatives, which are widely studied due to their unique chemical properties and biological activities. The imidazole ring in this molecule serves as a versatile platform for functionalization, enabling it to participate in a wide range of chemical reactions and interactions.

Recent studies have highlighted the importance of imidazole derivatives in drug discovery, particularly in the development of novel therapeutic agents. The presence of the tert-butyl group in this compound adds steric bulk, which can influence its pharmacokinetic properties and bioavailability. Additionally, the carboxylic acid group at the 4-position of the imidazole ring introduces acidity and can participate in hydrogen bonding, making it a valuable functional group for further chemical modifications.

One of the most promising applications of 2-Amino-5-tert-butyl-1-methylimidazole-4-carboxylic acid is in the field of medicinal chemistry. Researchers have explored its potential as a lead compound for designing new drugs targeting various diseases, including cancer and neurodegenerative disorders. The amino group at position 2 provides nucleophilic character, which can be exploited for conjugation with other bioactive molecules or for forming peptide bonds.

In terms of synthesis, this compound can be prepared through a variety of methods, including condensation reactions and ring-closing strategies. The tert-butyl group can be introduced via alkylation or through the use of appropriate protecting groups during the synthesis process. The choice of synthetic route depends on the availability of starting materials and the desired purity and yield of the final product.

Recent advancements in computational chemistry have also provided deeper insights into the molecular properties of this compound. Quantum mechanical calculations have revealed its electronic structure, which is crucial for understanding its reactivity and interactions with other molecules. These studies have also shed light on its potential as a ligand in metalloenzyme mimicry or as a component in supramolecular assemblies.

The carboxylic acid group in this molecule makes it an ideal candidate for forming esters or amides, which can enhance its solubility and stability in different physiological environments. This property is particularly valuable in drug delivery systems, where controlled release and targeted delivery are essential for maximizing therapeutic efficacy while minimizing side effects.

Furthermore, the presence of multiple functional groups in this compound allows for combinatorial chemistry approaches, enabling researchers to generate libraries of related compounds for high-throughput screening. This approach has been instrumental in identifying novel bioactive molecules with improved potency and selectivity.

In conclusion, 2-Amino-5-tert-butyl-1-methylimidazole-4-carboxylic acid is a versatile compound with immense potential across various fields. Its unique structure, functional groups, and reactivity make it a valuable tool for researchers aiming to develop innovative solutions in medicine, materials science, and beyond. As ongoing research continues to uncover new applications and properties of this compound, its significance in both academic and industrial settings is expected to grow significantly.